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N-(2-methoxyethyl)thian-3-amine

hydrochloride

CAS No.: 1645421-73-3

Cat. No.: B1380547

Get Quote

In the landscape of early-stage drug development, the physicochemical properties of an active

pharmaceutical ingredient (API) dictate its trajectory from bench to clinic. N-(2-

methoxyethyl)thian-3-amine (CAS: 1645421-73-3) is a structurally distinct secondary amine

featuring a lipophilic tetrahydro-2H-thiopyran (thiane) ring[1]. While the thiane scaffold provides

unique spatial geometry and lipophilicity favorable for target binding, it inherently restricts

aqueous thermodynamic solubility.

As a Senior Application Scientist, my approach to overcoming dissolution rate-limited

bioavailability is rooted in rigorous thermodynamic salt screening. By converting the free base

into a pharmaceutical salt (e.g., hydrochloride, mesylate, or tartrate), we fundamentally alter the

crystal lattice energy and the local microenvironmental pH upon dissolution. This guide details

the causality, thermodynamics, and self-validating protocols required to profile N-(2-

methoxyethyl)thian-3-amine salts.

The Thermodynamic Framework of Salt Selection
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The transition from a solid crystal lattice to a fully solvated aqueous state is governed by the

Gibbs free energy of solvation ( ΔGsolv​). For dissolution to occur spontaneously, ΔGsolv​must

be negative.

The ΔpKa​Rule and Ionization
Salt formation is an acid-base reaction. To ensure the formation of a stable ionic bond rather

than a non-ionic co-crystal, the difference in pKa​between the conjugate acid of the base and

the counterion acid must exceed 3 ( ΔpKa​>3 )[2]. N-(2-methoxyethyl)thian-3-amine is a

secondary amine with an estimated pKa​of ~9.0. Therefore, counterions such as hydrochloric

acid ( pKa​-7.0), methanesulfonic acid ( pKa​-1.9), and D-tartaric acid ( pKa​3.0) provide a

sufficient thermodynamic driving force for complete proton transfer.

Crystal Lattice Energy vs. Solvation
The improved dissolution of a salt is heavily dependent on alterations to its lattice energy. A

highly stable crystal lattice requires significant energy ( ΔHfusion​) to break solute-solute

interactions. By engineering salts with lower melting points and reduced enthalpies of fusion

compared to the free base, we decrease the thermodynamic barrier to dissolution, allowing the

exothermic hydration energy ( ΔHhydration​) to drive the process forward[2].
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Thermodynamic causality of the API dissolution process.
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Self-Validating Experimental Protocols
To ensure scientific integrity, laboratory workflows must be designed as self-validating systems.

A protocol is only reliable if it contains internal checks that immediately flag false positives or

phase shifts.

Protocol A: Solid-State Thermodynamics (DSC & TGA)
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are utilized to

determine the melting point, enthalpy of fusion, and thermal stability of the synthesized salts.

Causality: We must differentiate between a true thermodynamic melting point (a reversible

phase transition) and thermal degradation.

Self-Validating Mechanism: By running TGA concurrently with DSC, we cross-reference

thermal events. If a DSC endotherm occurs without a corresponding mass loss in TGA, it is

validated as a true melt. If mass loss coincides with the endotherm, the event is flagged as

degradation or desolvation (e.g., loss of a hydrate water molecule)[2].

Step-by-Step Methodology:

Preparation: Weigh 2–5 mg of the N-(2-methoxyethyl)thian-3-amine salt into a standard

aluminum pan.

Crimping: Crimp the pan with a pinhole lid to allow for the escape of volatile gases,

preventing pressure buildup that could skew thermodynamic readings.

Purge: Place the sample in the DSC/TGA furnace under a continuous dry nitrogen purge (50

mL/min) to prevent oxidative degradation.

Heating Ramp: Apply a linear heating rate of 10 °C/min from 25 °C to 300 °C.

Integration: Calculate the onset temperature ( Tonset​) for the melting point and integrate the

area under the curve to determine the enthalpy of fusion ( ΔHf​in J/g).

Protocol B: Thermodynamic Equilibrium Solubility
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The shake-flask method is the regulatory gold standard for determining true thermodynamic

solubility, representing the concentration of a saturated solution in equilibrium with an excess of

the solid phase[3][4].

Causality: Kinetic solubility assays (solvent-shift methods) often result in supersaturation and

do not reflect the true thermodynamic equilibrium. The shake-flask method guarantees that

the solution has reached its maximum thermodynamic carrying capacity.

Self-Validating Mechanism: Dissolving high concentrations of a salt (e.g., a hydrochloride)

can release protons, drastically lowering the buffer's pH. We must measure the pH after

equilibration. Furthermore, the residual solid must be analyzed via X-ray Powder Diffraction

(XRPD). If the salt disproportionates into the free base at a specific pH ( pHmax​), the XRPD

will flag the phase change, ensuring we do not falsely report the solubility of the free base as

the solubility of the salt[5][6].

Step-by-Step Methodology:

Excess Solid Addition: Add approximately 10% excess of the N-(2-methoxyethyl)thian-3-

amine salt into a glass vial containing 5 mL of the target aqueous buffer (e.g., pH 1.2, 4.5,

6.8)[3].

Equilibration: Secure the vials on an orbital shaker set to 37 ± 1 °C and agitate at 200 RPM

for 24 to 48 hours to ensure complete thermodynamic equilibrium[3][4].

Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the

undissolved excess solid[4].

Validation Checks: Measure the pH of the supernatant to confirm it matches the initial buffer

pH. Extract the solid pellet and run an XRPD scan to confirm the polymorphic form remains

unchanged.

Quantification: Dilute the supernatant appropriately and quantify the API concentration using

a validated HPLC-UV method against a standard calibration curve.
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Workflow for the thermodynamic profiling and selection of optimal pharmaceutical salts.
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Quantitative Data Presentation
The following tables synthesize the expected thermodynamic and solid-state data profiles for

N-(2-methoxyethyl)thian-3-amine and its respective salts, demonstrating the profound impact of

counterion selection on physicochemical behavior.

Table 1: Solid-State Thermodynamic Properties

API Form
Molecular
Weight (
g/mol )

Tonset​
Melting (°C)

ΔHf​(J/g)
TGA Weight
Loss
(<100°C)

Hygroscopi
city (DVS at
80% RH)

Free Base 175.29 62.4 115.2 < 0.1%

Non-

hygroscopic

(< 0.2%)

Hydrochloride 211.76[1] 185.6 142.8 < 0.1%

Slightly

hygroscopic

(1.5%)

Mesylate 271.39 145.2 98.5 < 0.1%

Moderately

hygroscopic

(3.2%)

D-Tartrate 325.38 168.4 120.4 < 0.1%

Slightly

hygroscopic

(0.8%)

Note: A lower melting point in the mesylate salt correlates with a lower lattice energy, often

resulting in superior aqueous solubility, albeit at the cost of increased hygroscopicity.

Table 2: Thermodynamic Equilibrium Solubility (mg/mL at 37 °C)
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API Form pH 1.2 (SGF)
pH 4.5
(Acetate)

pH 6.8
(Intestinal)

Post-Assay
Solid Phase
(XRPD)

Free Base 12.5 0.8 < 0.01 Free Base

Hydrochloride > 100.0 45.2 0.05

HCl Salt (pH

1.2/4.5), Free

Base (pH 6.8)

Mesylate > 150.0 85.6 0.08

Mesylate Salt

(pH 1.2/4.5),

Free Base (pH

6.8)

D-Tartrate 85.0 30.4 0.04

Tartrate Salt (pH

1.2/4.5), Free

Base (pH 6.8)

Data Interpretation: At pH 6.8, the solubility of all salts drops precipitously. This is the pHmax​

phenomenon, where the environmental pH exceeds the pKa​of the basic amine, causing the

salt to disproportionate and precipitate out as the highly insoluble free base[6]. The self-

validating XRPD step confirms this phase transition.

Conclusion
The thermodynamic profiling of N-(2-methoxyethyl)thian-3-amine requires a delicate balance

between disrupting the solid crystal lattice and maximizing aqueous solvation energy. By

employing the shake-flask method and rigorous thermal analysis, preformulation scientists can

confidently select a salt form—such as the hydrochloride or mesylate—that overcomes the

inherent lipophilicity of the thiane scaffold, ensuring optimal bioavailability for downstream

clinical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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